Cas no 128401-92-3 (6-Hydroxyflavone-beta-D-glucoside)

• Product Name: 6-Hydroxyflavone-beta-D-glucoside
• CAS No: 128401-92-3
• MF: C₂₁H₂₀O₈
• MW: 400.378706932068
• CID: 4726997
• PubChem ID: 20769154
• Update Time: 2025-07-31

6-Hydroxyflavone-beta-D-glucoside Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxyflavone-beta-D-glucoside
• IGLUETUHJXMGBD-YMQHIKHWSA-N
• 6-Hydroxyflavone-.beta.-D-glucoside
• 6-O-beta-D-glucosyl-6-hydroxyflavone
• 4H-1-Benzopyran-4-one, 6-(.beta.-D-glucopyranosyloxy)-2-henyl-
• 2-phenyl-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)-4H-chromen-4-one
• 2-phenyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• SCHEMBL4650057
• 2-phenyl-6-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-4H-chromen-4-one
• 128401-92-3
• 2-Phenyl-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• 20594-05-2
• MFCD00017697

• Inchi： 1S/C21H20O8/c22-10-17-18(24)19(25)20(26)21(29-17)27-12-6-7-15-13(8-12)14(23)9-16(28-15)11-4-2-1-3-5-11/h1-9,17-22,24-26H,10H2/t17-,18-,19+,20-,21-/m1/s1
• InChI Key： IGLUETUHJXMGBD-YMQHIKHWSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC2=C(C(C=C(C3C=CC=CC=3)O2)=O)C=1

Computed Properties

• Exact Mass: 400.11581759g/mol
• Monoisotopic Mass: 400.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: 1

Additional information on 6-Hydroxyflavone-beta-D-glucoside

Introduction to 6-Hydroxyflavone-beta-D-glucoside (CAS No. 128401-92-3)

6-Hydroxyflavone-beta-D-glucoside (CAS No. 128401-92-3) is a naturally occurring flavonoid glycoside that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound is a derivative of 6-hydroxyflavone, which is known for its antioxidant, anti-inflammatory, and anticancer properties. The addition of a beta-D-glucoside moiety enhances its solubility and bioavailability, making it an attractive candidate for various pharmaceutical and nutraceutical formulations.

The chemical structure of 6-Hydroxyflavone-beta-D-glucoside consists of a flavone backbone with a hydroxyl group at the 6-position and a beta-D-glucoside moiety attached to the 7-position. This unique structure confers the compound with several beneficial properties, including enhanced stability and improved cellular uptake. The flavone backbone is characterized by a 15-carbon skeleton with two benzene rings connected by a three-carbon bridge, while the beta-D-glucoside moiety is a sugar unit that increases the compound's polarity and water solubility.

Recent studies have highlighted the potential of 6-Hydroxyflavone-beta-D-glucoside in various therapeutic areas. One of the most notable applications is in the treatment of oxidative stress-related disorders. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in numerous diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. 6-Hydroxyflavone-beta-D-glucoside has been shown to exhibit potent antioxidant activity by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx).

In addition to its antioxidant properties, 6-Hydroxyflavone-beta-D-glucoside has demonstrated significant anti-inflammatory effects. Inflammatory responses are crucial for maintaining tissue homeostasis but can become chronic and lead to tissue damage if left unchecked. Research has shown that 6-Hydroxyflavone-beta-D-glucoside can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby reducing inflammation and associated tissue damage. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The anticancer potential of 6-Hydroxyflavone-beta-D-glucoside has also been extensively studied. Flavonoids, in general, have been shown to possess anticancer properties by modulating various signaling pathways involved in cell proliferation, apoptosis, and angiogenesis. 6-Hydroxyflavone-beta-D-glucoside has been found to induce apoptosis in cancer cells by activating caspase-dependent pathways and inhibiting cell cycle progression. Furthermore, it can suppress the expression of vascular endothelial growth factor (VEGF), which plays a crucial role in tumor angiogenesis. These findings suggest that 6-Hydroxyflavone-beta-D-glucoside may be a valuable adjunctive therapy in cancer treatment.

Beyond its therapeutic applications, 6-Hydroxyflavone-beta-D-glucoside has also been explored for its potential use in cosmetics and dietary supplements. Its antioxidant properties make it an excellent ingredient for skin care products aimed at reducing oxidative damage and promoting skin health. Additionally, its anti-inflammatory effects can help alleviate skin conditions such as acne and eczema. In dietary supplements, 6-Hydroxyflavone-beta-D-glucoside can be used to support overall health by reducing oxidative stress and inflammation.

The safety profile of 6-Hydroxyflavone-beta-D-glucoside is another important consideration for its use in various applications. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 6-Hydroxyflavone-beta-D-glucoside (CAS No. 128401-92-3) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure confers it with enhanced stability and bioavailability, making it an attractive candidate for pharmaceutical and nutraceutical formulations. Ongoing research continues to uncover new insights into its mechanisms of action and potential benefits, paving the way for its development as a valuable therapeutic agent.